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Compound of Interest

Compound Name: Morpholine nitrite

Cat. No.: B15179433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance of morpholine and its derivatives

as corrosion inhibitors in acidic environments, with a particular focus on the implications of the

presence of nitrites. The performance is contrasted with other common corrosion inhibitors,

supported by experimental data.

Executive Summary
Morpholine and its derivatives exhibit moderate to good corrosion inhibition properties for

metals like steel in acidic solutions. Their effectiveness is attributed to the adsorption of the

morpholine molecules onto the metal surface, forming a protective layer that impedes both

anodic and cathodic reactions. However, the use of morpholine in environments containing

nitrites, especially under acidic conditions, is strongly discouraged due to the formation of N-

nitrosomorpholine (NMOR), a potent carcinogen. This guide will first address this critical safety

issue and then delve into the comparative performance of morpholine-based compounds

against other inhibitors.

The Critical Issue: N-Nitrosomorpholine (NMOR)
Formation
The combination of morpholine and nitrite ions in an acidic medium leads to a nitrosation

reaction, yielding N-nitrosomorpholine. This reaction is a significant concern in various
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industrial applications where morpholine is used as a corrosion inhibitor or pH adjuster in

systems where nitrites may be present.
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Due to the significant health risks associated with NMOR, the use of morpholine in acidic

environments where nitrites are or could be present is not recommended. The focus of

corrosion inhibition strategies should be on safer alternatives.

Performance of Morpholine and Its Derivatives as
Corrosion Inhibitors
While the "morpholine nitrite" combination is hazardous, morpholine and its derivatives on

their own can function as corrosion inhibitors. Their performance is typically evaluated through

weight loss measurements and electrochemical techniques.

Data Presentation
The following tables summarize the corrosion inhibition efficiency of various morpholine-based

compounds in different acidic and corrosive environments. It is important to note that the data

is compiled from different studies with varying experimental conditions.

Table 1: Corrosion Inhibition Efficiency of Morpholine Derivatives in 0.5 M H₂SO₄
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Inhibitor Concentration
Inhibition
Efficiency (%)

Reference

Inhibitor i3 (a

morpholine derivative)
2.0 mM 99.7% [1]

Inhibitor i1 (a

morpholine derivative)
2.0 mM Lower than i3 [1]

Inhibitor i2 (a

morpholine derivative)
2.0 mM Lower than i3 [1]

Table 2: Corrosion Inhibition Efficiency of Morpholine Salts in 3.5% NaCl Solution

Inhibitor Concentration
Inhibition
Efficiency (%)

Reference

Morpholine Carbonate 10 g/L > 85% [2]

Morpholine Benzoate 10 g/L > 85% [2]

Morpholine

Propionate
10 g/L < 30% [2]

Morpholine Formate 10 g/L < 30% [2]

Morpholine Acetate 10 g/L < 30% [2]

Table 3: Corrosion Inhibition Efficiency of Morpholine Mannich Bases in 1.0 M HCl

Inhibitor Concentration
Inhibition
Efficiency (%)

Reference

MPO (3-morpholino-1-

phenylpropan-1-one)
300 ppm 90.3% [3]

MPPO (3-morpholin-

1-phenyl-3-(pyridin-4-

yl) propane-1-one)

300 ppm 91.4% [3]
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Comparison with Alternative Corrosion Inhibitors
Several classes of organic and inorganic compounds are used as corrosion inhibitors in acidic

environments. The following table provides a qualitative comparison.

Table 4: Qualitative Comparison of Morpholine with Other Corrosion Inhibitors

Inhibitor Class Advantages Disadvantages

Morpholine & Derivatives

Good volatility for vapor phase

inhibition, effective in some

acidic media.[2][4]

Forms carcinogenic

nitrosamines with nitrites.[2]

Moderate efficiency compared

to some alternatives.

Other Aliphatic Amines
Can be effective corrosion

inhibitors.

Can also form nitrosamines,

though reactivity varies. Often

have lower efficiency than

heterocyclic compounds.

Imidazolines
High inhibition efficiency, form

stable films on metal surfaces.

Can be more expensive,

environmental concerns for

some derivatives.

Quaternary Ammonium Salts
Good solubility and high

inhibition efficiency.

Can cause foaming, some are

toxic to aquatic life.

Thiourea & Derivatives
High inhibition efficiency in

acidic media.

Can decompose to produce

H₂S, which can cause

hydrogen embrittlement.

Experimental Protocols
The data presented in this guide is primarily derived from three key experimental techniques:

Weight Loss Measurement, Potentiodynamic Polarization, and Electrochemical Impedance

Spectroscopy (EIS).

Weight Loss Measurement
This gravimetric method provides a direct measure of corrosion rate.
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Specimen Preparation: Metal coupons of a defined surface area are cleaned, degreased,

and weighed accurately.

Immersion: The coupons are immersed in the acidic solution with and without the inhibitor for

a specified period at a constant temperature.

Cleaning and Re-weighing: After the immersion period, the coupons are removed, cleaned to

remove corrosion products, dried, and re-weighed.

Calculation: The corrosion rate (CR) and inhibition efficiency (IE%) are calculated using the

following formulas:

CR = (Weight Loss) / (Surface Area × Time)

IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100
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Potentiodynamic Polarization
This electrochemical technique provides information on the kinetics of anodic and cathodic

reactions.

Electrochemical Cell Setup: A three-electrode cell is used, consisting of a working electrode

(the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and

a counter electrode (e.g., platinum or graphite).

Stabilization: The working electrode is immersed in the test solution until a stable open-circuit

potential (OCP) is reached.

Polarization Scan: The potential of the working electrode is scanned in both the cathodic and

anodic directions from the OCP at a slow, constant rate.

Data Analysis: The resulting current is plotted against the applied potential (Tafel plot).

Corrosion current density (i_corr) is determined by extrapolating the linear portions of the

anodic and cathodic curves back to the corrosion potential (E_corr). The inhibition efficiency

is calculated from the i_corr values with and without the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)
EIS is a non-destructive technique that provides information about the resistance and

capacitance of the electrode/electrolyte interface.

Cell Setup: The same three-electrode cell as in potentiodynamic polarization is used.

Measurement: A small amplitude AC voltage signal is applied to the working electrode at the

OCP over a wide range of frequencies.

Data Acquisition: The impedance of the system is measured as a function of frequency.

Analysis: The data is often presented as Nyquist and Bode plots. An equivalent electrical

circuit is used to model the electrochemical interface, and parameters such as charge

transfer resistance (R_ct) and double-layer capacitance (C_dl) are extracted. A higher R_ct

value in the presence of an inhibitor indicates better corrosion protection. The inhibition

efficiency can be calculated from the R_ct values.
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Conclusion
Morpholine and its derivatives can act as effective corrosion inhibitors in acidic environments.

However, the significant risk of forming the carcinogen N-nitrosomorpholine in the presence of

nitrites is a major deterrent to their use in many applications. For environments where nitrites

may be present, it is imperative to select alternative inhibitors that do not pose such a health

risk. When considering morpholine-based inhibitors, a thorough risk assessment is essential,

and their performance should be benchmarked against safer and potentially more effective

alternatives like certain heterocyclic compounds or quaternary ammonium salts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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